Cas no 1356087-76-7 (5-Nitro-3-(2-(trifluoromethyl)phenyl)-1H-indazole)

• Product Name: 5-Nitro-3-(2-(trifluoromethyl)phenyl)-1H-indazole
• CAS No: 1356087-76-7
• MF: C₁₄H₈F₃N₃O₂
• MW: 307.227433204651
• CID: 1034182
• PubChem ID: 71607348
• Update Time: 2025-10-31

5-Nitro-3-(2-(trifluoromethyl)phenyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-3-(2-(trifluoromethyl)phenyl)-1H-indazole
• 5-Nitro-3-[2-(trifluoromethyl)phenyl]-1H-indazole
• DB-253447
• DTXSID80856300
• 1356087-76-7

• Inchi： 1S/C14H8F3N3O2/c15-14(16,17)11-4-2-1-3-9(11)13-10-7-8(20(21)22)5-6-12(10)18-19-13/h1-7H,(H,18,19)
• InChI Key： BWFPXOUMSDXNJK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C2C=C(C=CC=2NN=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 307.05686099g/mol
• Monoisotopic Mass: 307.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-Nitro-3-(2-(trifluoromethyl)phenyl)-1H-indazole

5-Nitro-3-(2-(Trifluoromethyl)Phenyl)-1H-Indazole: A Comprehensive Overview

5-Nitro-3-(2-(Trifluoromethyl)Phenyl)-1H-Indazole (CAS No. 1356087-76-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound belongs to the indazole family, a class of heterocyclic aromatic compounds with unique electronic properties and structural versatility. The presence of a nitro group at the 5-position and a trifluoromethyl-substituted phenyl group at the 3-position imparts distinctive chemical and physical characteristics, making it a valuable molecule for various applications.

The indazole core of this compound is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. This arrangement confers aromatic stability and enables the molecule to participate in diverse chemical interactions. The nitro group at the 5-position introduces electron-withdrawing effects, which can influence the compound's reactivity and electronic properties. Meanwhile, the trifluoromethyl phenyl group at the 3-position adds steric bulk and further modulates the electronic environment of the molecule. These features make 5-Nitro-3-(2-(Trifluoromethyl)Phenyl)-1H-Indazole a promising candidate for applications in drug discovery, material synthesis, and as an intermediate in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Nitro-3-(2-(Trifluoromethyl)Phenyl)-1H-Indazole through various routes. One notable approach involves the condensation of o-phenylenediamine derivatives with carbonyl compounds under specific reaction conditions. The introduction of the trifluoromethyl phenyl group typically requires careful substitution reactions or coupling methodologies to ensure regioselectivity and high yields. Researchers have also explored the use of transition metal catalysts to facilitate these transformations, leading to more sustainable and scalable synthetic pathways.

The physical properties of 5-Nitro-3-(2-(Trifluoromethyl)Phenyl)-1H-Indazole are equally intriguing. Its melting point, solubility, and stability under various conditions have been extensively studied to optimize its use in different applications. For instance, its relatively high melting point makes it suitable for thermal processing in materials science applications, while its moderate solubility in organic solvents facilitates its use in solution-based chemical reactions.

One of the most exciting developments involving this compound is its potential application in drug discovery. The indazole scaffold is known for its ability to modulate protein-protein interactions (PPIs), a challenging yet critical area in therapeutic development. Recent studies have demonstrated that 5-Nitro-3-(2-(Trifluoromethyl)Phenyl)-1H-Indazole can act as a template for designing molecules that target specific PPIs involved in diseases such as cancer and neurodegenerative disorders. Its unique electronic properties allow it to interact with target proteins in ways that traditional small molecules cannot, making it a valuable lead compound for further optimization.

In addition to its role in drug discovery, 5-Nitro-3-(2-(Trifluoromethyl)Phenyl)-1H-Indazole has shown promise in materials science. Its aromaticity and structural rigidity make it an attractive candidate for use in organic electronics, particularly as a component of semiconducting materials or light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers and its potential as an electron transport layer in optoelectronic devices. These applications highlight its versatility beyond traditional pharmaceutical uses.

The synthesis and characterization of 5-Nitro-3-(2-(Trifluoromethyl)Phenyl)-1H-Indazole have also contributed to our understanding of heterocyclic chemistry. Its reactivity patterns under different reaction conditions provide insights into the behavior of similar indazole derivatives, paving the way for the development of novel synthetic strategies. For example, recent studies have focused on using this compound as an intermediate in cross-coupling reactions, enabling the construction of complex molecular architectures with unprecedented efficiency.

From an environmental standpoint, the production and handling of 5-Nitro-3-(2-(Trifluoromethyl)Phenyl)-1H-Indazole must adhere to strict safety protocols due to its potential hazards during synthesis or handling. Researchers have emphasized the importance of green chemistry principles in minimizing waste and reducing energy consumption during its production process. Additionally, efforts are underway to assess its environmental fate and toxicity profile to ensure sustainable practices throughout its lifecycle.

In conclusion, 5-Nitro-3-(2-(Trifluoromethyl)Phenyl)-1H-Indazole stands out as a versatile and multifaceted compound with significant potential across various scientific disciplines. Its unique structural features, coupled with recent advancements in synthetic methods and application studies, position it as a key molecule for future research and development. As our understanding of this compound continues to grow, so too will its impact on fields ranging from medicine to materials science.